Cas no 137234-63-0 (ent-Voriconazole)

• Product Name: ent-Voriconazole
• CAS No: 137234-63-0
• MF: C₁₆H₁₄N₅OF₃
• MW: 349.31046
• CID: 823782
• PubChem ID: 15230631
• Update Time: 2024-11-02

ent-Voriconazole Chemical and Physical Properties

Names and Identifiers

• ent-Voriconazole
• (2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• VORICONAZOLE IMPURITY D
• epi-Voriconazole
• (2R,3S/2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butane-2-ol
• SCHEMBL371715
• 188416-29-7
• (2S,3R)-rel-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• UNII-1Y58LNV43M
• (2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoro-4-pyriMidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol (RaceMic Voriconazole)
• DTXSID60160114
• 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaS,betaR)-; 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, [S-(R*,S*)]-; Voriconazole Imp. D (EP); Voriconazole Related Compound B (USP)
• VORICONAZOLE IMPURITY D [EP IMPURITY]
• 1Y58LNV43M
• (2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol- 1-yl)butan-2-ol
• Voriconazole enantiomer
• (2S,3R)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• AKOS016844178
• BCP11125
• D84333
• Q27253140
• Voriconazole specified impurity D [EP]
• DS-11148
• 137234-63-0
• C16H14F3N5O
• EN300-7376311
• AC-8178
• 4-PYRIMIDINEETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-5-FLUORO-.BETA.-METHYL-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-, (.ALPHA.S,.BETA.R)-
• BCEHBSKCWLPMDN-HWPZZCPQSA-N
• 4-Pyrimidineethanol, alpha-(2,4-difluorophenyl)-5-fluoro-beta-methyl-alpha-(1H-1,2,4-triazol-1-ylmethyl)-, (alphaS,betaR)-

• Inchi： InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m1/s1
• InChI Key： BCEHBSKCWLPMDN-HWPZZCPQSA-N
• SMILES： C[C@H](C1=NC=NC=C1F)[C@](O)(C2=CC=C(F)C=C2F)CN3N=CN=C3

Computed Properties

• Exact Mass: 349.11504457g/mol
• Monoisotopic Mass: 349.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Melting Point: 130-132°C
• Boiling Point: 508.6±60.0°C at 760 mmHg

ent-Voriconazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes